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Compound of Interest

Compound Name: 1-Methoxy-2-methyl-2-propanol

Cat. No.: B1581569

Welcome to the technical support center for 1-Methoxy-2-methyl-2-propanol (CAS No. 3587-
64-2). This guide provides troubleshooting advice and answers to frequently asked questions to
help researchers, scientists, and drug development professionals optimize their reaction
conditions when using this versatile solvent.

Frequently Asked Questions (FAQS)

Q1: What is 1-Methoxy-2-methyl-2-propanol and what are its primary applications?

1-Methoxy-2-methyl-2-propanol is a colorless, clear liquid classified as a glycol ether. Its
structure contains both an ether and a tertiary alcohol functional group, which imparts excellent
solvency for a wide range of organic compounds.[1] It is primarily used as a solvent in coatings,
paints, and cleaning products, and also finds application as a ligand in coordination chemistry
and catalysis.[1][2]

Q2: What are the key physical and chemical properties of 1-Methoxy-2-methyl-2-propanol?

Understanding the physical properties is crucial for designing experiments, particularly for
determining appropriate reaction temperatures and purification methods.
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Property Value Source(s)
CAS Number 3587-64-2 [2][3]
Molecular Formula CsH1202 [2]
Molecular Weight 104.15 g/mol [2][3]
Boiling Point 115-116 °C [3114]
Density 0.892 g/mL at 25 °C [31[4]
Refractive Index (n20/D) 1.4044 [3][4]
Flash Point 27.78 °C (82.0 °F) - closed cup  [2][3][5]
Storage Temperature 2-8°C (Refrigerate) [3][6]

Q3: What are the main safety and handling considerations for this solvent?

1-Methoxy-2-methyl-2-propanol is a flammable liquid and should be kept away from heat,
sparks, and open flames.[3][5][6] It can cause skin, eye, and respiratory irritation.[3][6] Always
handle this chemical in a well-ventilated area, preferably a fume hood, and wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Store
containers tightly closed in a cool, dry place, away from ignition sources.[5]

Q4: How does the structure of 1-Methoxy-2-methyl-2-propanol affect its reactivity and use as
a solvent?

Its structure features two key functional groups:

o Ether Linkage (-O-): Generally unreactive, making it a stable medium for many reactions.
However, like other ethers, it can form explosive peroxides upon exposure to air and light
over time.

» Tertiary Alcohol (-OH): The hydroxyl group can act as a proton source or a hydrogen bond
donor. Being tertiary, it is prone to elimination reactions (to form an alkene) under strong
acidic conditions and elevated temperatures. It is also incompatible with reagents that react
with alcohols, such as Grignard reagents or strong reducing agents like sodium hydride.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.biosynth.com/p/FM35768/3587-64-2-1-methoxy-2-methyl-2-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.biosynth.com/p/FM35768/3587-64-2-1-methoxy-2-methyl-2-propanol
https://www.biosynth.com/p/FM35768/3587-64-2-1-methoxy-2-methyl-2-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0127170.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0127170.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0127170.htm
https://www.biosynth.com/p/FM35768/3587-64-2-1-methoxy-2-methyl-2-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.thegoodscentscompany.com/data/rw1500621.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.guidechem.com/encyclopedia/1-methoxy-2-methyl-2-propanol-dic11895.html
https://www.benchchem.com/product/b1581569?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.thegoodscentscompany.com/data/rw1500621.html
https://www.guidechem.com/encyclopedia/1-methoxy-2-methyl-2-propanol-dic11895.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.guidechem.com/encyclopedia/1-methoxy-2-methyl-2-propanol-dic11895.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568228
https://www.thegoodscentscompany.com/data/rw1500621.html
https://www.benchchem.com/product/b1581569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Guides

Issue 1: Low or Inconsistent Reaction Yield

A common issue encountered in synthesis is lower-than-expected or variable yields. Several
factors related to the solvent can contribute to this problem.
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Caption: Workflow for troubleshooting low reaction yield.
e Possible Cause 1: Peroxide Contamination

o Explanation: Ethers can form peroxides when exposed to oxygen, especially under light.
These peroxides are reactive oxidizing agents that can decompose reagents or desired
products, leading to lower yields and the formation of impurities.

o Troubleshooting Steps:

» Test for Peroxides: Always test older or previously opened containers of the solvent for
peroxides before use. See Protocol 1 for a reliable testing method.
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» Purify or Discard: If peroxides are present at levels >30 ppm, the solvent should be
purified or disposed of according to your institution's safety guidelines.[7] For
purification, peroxides can be removed by passing the solvent through a column of
activated alumina or by treatment with a ferrous sulfate solution.[7]

» Proper Storage: Store the solvent in a tightly sealed, amber glass bottle under an inert
atmosphere (e.g., nitrogen or argon) and refrigerate as recommended.[3][5]

e Possible Cause 2: Presence of Water

o Explanation: The alcohol group makes the solvent hygroscopic (able to absorb moisture
from the air). Water can interfere with many moisture-sensitive reactions, such as those
involving organometallics, strong bases, or certain coupling catalysts.

o Troubleshooting Steps:

» Use Anhydrous Grade: For moisture-sensitive applications, purchase a high-purity,
anhydrous grade of the solvent.

= Dry the Solvent: If needed, dry the solvent using an appropriate drying agent, such as
3A or 4A molecular sieves. Avoid using reactive drying agents like sodium metal due to
the alcohol functionality.

Issue 2: Formation of Unexpected Side Products

The appearance of unknown peaks in your analytical data (GC-MS, LC-MS, NMR) can
sometimes be traced back to the solvent's reactivity under specific conditions.
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Caption: Potential side reactions involving the solvent.
o Possible Cause: Acid-Catalyzed Elimination or Cleavage

o Explanation: The presence of a tertiary alcohol makes the solvent susceptible to acid-
catalyzed dehydration (E1 elimination), especially at elevated temperatures, forming 2-
methoxy-2-methylpropene.[8][9] Additionally, strong acids like HBr or HI can cleave the
ether bond, although this typically requires harsh conditions.[10][11]

o Troubleshooting Steps:

= Control pH: If your reaction is acid-sensitive, consider adding a non-nucleophilic base or
buffer to maintain a neutral pH.

» Lower Temperature: If possible, run the reaction at a lower temperature to minimize the
rate of the elimination side reaction.

» Solvent Choice: If acidic conditions are required, consider an alternative aprotic solvent
that is stable to acid.
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Experimental Protocols

Protocol 1: Qualitative Test for Peroxides (lodide Method)

This protocol provides a sensitive method to detect the presence of hydroperoxides and dialkyl
peroxides in the solvent.[7]

Materials:

1-Methoxy-2-methyl-2-propanol (sample to be tested)

Glacial acetic acid

Potassium iodide (KI), solid

Test tube

Procedure:

Add approximately 1 mL of the 1-Methoxy-2-methyl-2-propanol sample to a clean, dry test
tube.

Add 1 mL of glacial acetic acid to the test tube.

Add about 100 mg of solid potassium iodide.

Stopper the test tube and shake for 1 minute.

Observe the color of the solution against a white background.

Interpreting Results:

o Colorless/Pale Yellow: Indicates a low or negligible concentration of peroxides (generally <
30 ppm).[7] The solvent is likely safe for use.

» Bright Yellow to Brown: Indicates a high and potentially hazardous concentration of
peroxides (> 30 ppm).[7] The solvent should not be used without purification.
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Disclaimer: The information provided is based on established chemical principles and available
data for 1-Methoxy-2-methyl-2-propanol and related compounds. Published experimental
data specifically on reaction optimization with this solvent is limited. Users should always
perform small-scale test reactions to validate conditions and consult Safety Data Sheets (SDS)
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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